Cas no 5451-41-2 (9H-Purin-6-amine,N-butyl-)

• Product Name: 9H-Purin-6-amine,N-butyl-
• CAS No: 5451-41-2
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 381881
• PubChem ID: 521516
• Update Time: 2025-04-19

9H-Purin-6-amine,N-butyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N-butyl-
• N-butyl-7H-purin-6-amine
• 6-(butylamino)purine
• 6-butylaminopurine
• 6-n-butylaminopurine
• AC1LAVOW
• Adenine, n-butyl-
• butylpurin-6-ylamine
• HMS1650K07
• N(6)-butyladenine
• N6 -n-butyladenine
• N6-(Buta-2,3-Dienyl)adenine
• N6-butyladenine
• NSC18396
• SureCN796516
• SureCN796517
• starbld0002639
• NSC-18396
• AKOS008968186
• HA8
• DTXSID30334668
• N-Butyl-9H-purin-6-amine
• AKOS002203721
• SCHEMBL796516
• CRYKTDPNUYNOTI-UHFFFAOYSA-N
• 5451-41-2
• AB00174168-02
• 9H-Purin-6-amine, N-butyl-
• NSC 18396

• Inchi： 1S/C9H13N5/c1-2-3-4-10-8-7-9(12-5-11-7)14-6-13-8/h5-6H,2-4H2,1H3,(H2,10,11,12,13,14)
• InChI Key： CRYKTDPNUYNOTI-UHFFFAOYSA-N
• SMILES： N(C1=C2C(=NC=N1)N=CN2)CCCC

Computed Properties

• Exact Mass: 191.11729
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.49
• LogP: 1.63790